Cas no 89909-58-0 (1H-Pyrrole-2,5-dicarboxylic acid, 3-ethyl-4-methyl-)

1H-Pyrrole-2,5-dicarboxylic acid, 3-ethyl-4-methyl- structure
89909-58-0 structure
Product Name:1H-Pyrrole-2,5-dicarboxylic acid, 3-ethyl-4-methyl-
CAS No:89909-58-0
MF:C9H11NO4
MW:197.187942743301
CID:585434
PubChem ID:44718636
Update Time:2025-04-19

1H-Pyrrole-2,5-dicarboxylic acid, 3-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2,5-dicarboxylic acid, 3-ethyl-4-methyl-
    • 3-ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid
    • 89909-58-0
    • DTXSID90660334
    • Inchi: 1S/C9H11NO4/c1-3-5-4(2)6(8(11)12)10-7(5)9(13)14/h10H,3H2,1-2H3,(H,11,12)(H,13,14)
    • InChI Key: WPIKJFMJGVZEPL-UHFFFAOYSA-N
    • SMILES: OC(C1=C(CC)C(C)=C(C(=O)O)N1)=O

Computed Properties

  • Exact Mass: 197.069
  • Monoisotopic Mass: 197.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90.4A^2
  • XLogP3: 1.6
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